N-(4-acetamidophenyl)-1-(4-chlorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(4-acetamidophenyl)-1-[(4-chlorophenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H18ClN3O3/c1-14(26)23-17-8-10-18(11-9-17)24-20(27)19-3-2-12-25(21(19)28)13-15-4-6-16(22)7-5-15/h2-12H,13H2,1H3,(H,23,26)(H,24,27)
• InChI Key: BAILGHMSXPIOMJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C21H18ClN3O3
• Molecular Weight: 395.8 g/mol
• CAS No.: 941903-17-9

Description

N-(4-acetamidophenyl)-1-(4-chlorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H18ClN3O3 and its molecular weight is 395.84. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Anticancer Activity : The synthesis of new thiophene and thiazole-thiophene hybrids has been explored, where derivatives similar in structure to the compound were tested for in vitro cytotoxicity against cancer cell lines. Such compounds have shown good inhibitory activity, highlighting the potential for anticancer applications (Atta & Abdel‐Latif, 2021).

• Selective Kinase Inhibition : Research into substituted dihydropyridine-3-carboxamides has led to the discovery of potent and selective inhibitors of the Met kinase superfamily, demonstrating significant in vivo efficacy against cancer models. This underscores the potential for targeted therapeutic applications (Schroeder et al., 2009).

• Antimicrobial Evaluation : Novel thiophene-2-carboxamide derivatives have been synthesized and evaluated for their antimicrobial properties. Compounds in this category have been found to exhibit promising activities against various microbial strains, suggesting their potential use in developing new antimicrobial agents (Talupur, Satheesh, & Chandrasekhar, 2021).

• Synthesis Techniques and Characterization : The development of new synthetic methodologies for creating complex molecules that contain dihydropyridine cores, akin to the compound , has been documented. These studies not only provide insights into the chemical synthesis of such compounds but also their potential applications based on the structural features and biological activities observed (El‐Faham et al., 2013).